molecular formula OOs B8655128 Oxoosmium CAS No. 61970-39-6

Oxoosmium

Cat. No. B8655128
CAS RN: 61970-39-6
M. Wt: 206.2 g/mol
InChI Key: JIWAALDUIFCBLV-UHFFFAOYSA-N
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Description

Oxoosmium is a useful research compound. Its molecular formula is OOs and its molecular weight is 206.2 g/mol. The purity is usually 95%.
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properties

CAS RN

61970-39-6

Product Name

Oxoosmium

Molecular Formula

OOs

Molecular Weight

206.2 g/mol

IUPAC Name

oxoosmium

InChI

InChI=1S/O.Os

InChI Key

JIWAALDUIFCBLV-UHFFFAOYSA-N

Canonical SMILES

O=[Os]

Origin of Product

United States

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